Cas no 76457-78-8 (4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 76457-78-8
• MF: C₅H₉N₃OS
• MW: 159.209459066391
• MDL: MFCD06654962
• CID: 563836
• PubChem ID: 3854732
• Update Time: 2025-04-19

4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(2-methoxyethyl)-
• 4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
• 4-(2-methoxyethyl)-1H-1,2,4-triazole-5-thione
• EN300-07571
• BDA45778
• SCHEMBL14112922
• 76457-78-8
• CS-0220791
• 4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol, AldrichCPR
• AKOS009003439
• DTXSID40397385

• MDL： MFCD06654962
• Inchi： 1S/C5H9N3OS/c1-9-3-2-8-4-6-7-5(8)10/h4H,2-3H2,1H3,(H,7,10)
• InChI Key： UJZJIDXBSVIHBX-UHFFFAOYSA-N
• SMILES： S=C1NN=CN1CCOC

Computed Properties

• Exact Mass: 159.046633
• Monoisotopic Mass: 159.046633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69
• XLogP3: -0.2

Experimental Properties

• Density: 1.33
• Boiling Point: 207.8°C at 760 mmHg
• Flash Point: 79.5°C
• Refractive Index: 1.617